Cas no 921142-26-9 (4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde)

4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde is a synthetic organic compound featuring a benzaldehyde core substituted with a 4-chlorophenyl-oxazolyl methoxy group. This structure confers reactivity at the aldehyde functional group, making it a versatile intermediate in organic synthesis, particularly for constructing heterocyclic frameworks or pharmaceutical precursors. The presence of the chlorophenyl and oxazole moieties enhances its utility in medicinal chemistry, where such motifs are often explored for bioactivity. The compound's stability under standard conditions and well-defined reactivity profile facilitate its use in controlled synthetic transformations. Its purity and structural specificity make it suitable for research applications requiring precise molecular architecture.
4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde structure
921142-26-9 structure
Product Name:4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde
CAS No:921142-26-9
MF:C18H14ClNO3
MW:327.761663913727
CID:4719808
Update Time:2025-10-29

4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde
    • 4-{[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methoxy}benzaldehyde
    • 4-((2-(4-Chlorophenyl)-5-methyloxazol-4-yl)methoxy)benzaldehyde
    • STK505411
    • Inchi: 1S/C18H14ClNO3/c1-12-17(11-22-16-8-2-13(10-21)3-9-16)20-18(23-12)14-4-6-15(19)7-5-14/h2-10H,11H2,1H3
    • InChI Key: AGDOKSAJCOAQRD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NC(COC2C=CC(C=O)=CC=2)=C(C)O1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 379
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 512.8±60.0 °C at 760 mmHg
  • Flash Point: 123.5±15.4 °C

4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde Security Information

4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde Pricemore >>

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Additional information on 4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde

Research Briefing on 4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde (CAS: 921142-26-9)

In recent years, the compound 4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde (CAS: 921142-26-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This oxazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. The unique structural features of this compound, including the oxazole ring and the benzaldehyde moiety, contribute to its bioactivity and make it a valuable scaffold for drug discovery.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The researchers employed molecular docking simulations and in vitro assays to validate the binding affinity and selectivity of the compound for COX-2, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Another significant advancement was reported in a 2024 study in Bioorganic & Medicinal Chemistry Letters, where the anticancer properties of 4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde were investigated. The compound was found to induce apoptosis in several cancer cell lines, including breast and colon cancer, through the modulation of the PI3K/AKT signaling pathway. These findings highlight the compound's dual functionality as both an anti-inflammatory and anticancer agent, making it a versatile candidate for further drug development.

The synthesis and optimization of 4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde have also been a focus of recent research. A 2023 paper in Tetrahedron Letters described an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. This advancement is crucial for facilitating further pharmacological studies and potential clinical applications.

In conclusion, 4-{[2-(4-Chlorophenyl)-5-methyl-1,3-oxazol-4-yl]-methoxy}benzaldehyde (CAS: 921142-26-9) represents a promising compound with multifaceted therapeutic potential. Ongoing research is expected to explore its pharmacokinetics, toxicity profiles, and in vivo efficacy, paving the way for its eventual translation into clinical trials. The compound's unique structural and functional attributes position it as a valuable asset in the quest for innovative treatments for inflammation and cancer.

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